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Compound of Interest

Compound Name: Sodium;triphenylborane;hydroxide

Cat. No.: B084326

For the attention of: Researchers, scientists, and drug development professionals.

This technical overview addresses the current state of knowledge regarding sodium
triphenylborane hydroxide (CAS No. 12113-07-4), also known as sodium
hydroxytriphenylborate. Despite its commercial availability and well-defined chemical identity, a
comprehensive review of publicly accessible scientific literature and patent databases reveals a
notable absence of reported novel synthetic reactions where this compound serves as a key
reagent. This document summarizes the available information and explores the potential, yet
currently undocumented, reactivity of this intriguing molecule.

Chemical and Physical Properties

Sodium triphenylborane hydroxide is the adduct formed between the Lewis acid
triphenylborane and sodium hydroxide. Its fundamental properties are summarized below.
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Property Value Source
CAS Number 12113-07-4 [1]
Molecular Formula CisHieBNaO [2]
Molecular Weight 282.12 g/mol [2]
Sodium
hydroxytriphenylborate,
Synonyms [2]

Triphenylborane-sodium

hydroxide adduct

Typically supplied as a solution
Appearance _ [3]
in water (e.g., 7-10 wt. %)

Analysis of Available Literature and Industrial Use

Extensive searches of scholarly databases for specific applications of sodium triphenylborane
hydroxide in organic synthesis, including named cross-coupling reactions (e.g., Suzuki, Heck,
Sonogashira) and as a phenylating agent, did not yield any specific examples of its use in a
synthetic capacity. The primary sources of information are commercial suppliers and chemical
databases, which provide basic physicochemical data but no details on its reactivity.[1][2][3]

The PubChem database indicates its use as an "intermediate” in "All Other Basic Organic
Chemical Manufacturing,” a broad classification that does not shed light on specific chemical
transformations.[1] One technical report from the Savannah River National Laboratory
mentions the "triphenylborane-sodium hydroxide adduct” in the context of the chemical
destruction of organic waste, which involves its decomposition rather than its application as a
synthetic reagent.[4]

Inferred Reactivity and Future Research Directions

While direct evidence is lacking, the structure of sodium triphenylborane hydroxide suggests
potential avenues for reactivity that could be explored in future research. The compound can be
viewed as a protected or attenuated form of the highly reactive Lewis acid, triphenylborane.

Potential as a Phenylating Agent
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Organoboron compounds are widely used as nucleophilic partners in palladium-catalyzed
cross-coupling reactions. It is plausible that under appropriate conditions, sodium
triphenylborane hydroxide could serve as a source of phenyl groups. A hypothetical Suzuki-
Miyaura type coupling is depicted below. The hydroxide ligand could potentially facilitate the
transmetalation step.

Hypothetical Suzuki-Miyaura Coupling

. Sodium Triphenylborane
Aryl Halide (Ar-X) i
Oxidative Transmetalation
Addition (Hypothesized)
Pd Catalyst
Reductive
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Biphenyl Product (Ar-Ph)

Sodium Triphenylborane :
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b084326?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-hydroxytriphenylborate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-hydroxytriphenylborate
https://www.alfa-chemistry.com/triphenylborane-sodium-hydroxide-adduct-cas-12113-07-4-item-48333.htm
https://realab.ua/en/product/12113-07-4-sodium-hydroxytriphenylborate
https://sti.srs.gov/fulltext/SRNL-STI-2012-00342.pdf
https://www.benchchem.com/product/b084326#discovery-of-novel-reactions-with-sodium-triphenylborane-hydroxide
https://www.benchchem.com/product/b084326#discovery-of-novel-reactions-with-sodium-triphenylborane-hydroxide
https://www.benchchem.com/product/b084326#discovery-of-novel-reactions-with-sodium-triphenylborane-hydroxide
https://www.benchchem.com/product/b084326#discovery-of-novel-reactions-with-sodium-triphenylborane-hydroxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084326?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

